Cas no 151506-20-6 (1-(quinolin-6-yl)ethan-1-amine)

1-(quinolin-6-yl)ethan-1-amine structure
151506-20-6 structure
Product Name:1-(quinolin-6-yl)ethan-1-amine
CAS No:151506-20-6
MF:C11H12N2
MW:172.226382255554
CID:2084195
PubChem ID:20842859
Update Time:2024-03-01

1-(quinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • a-methyl-6-Quinolinemethanamine
    • 1-(quinolin-6-yl)ethanamine
    • SCHEMBL1328999
    • AIHHJLBGHZOVRZ-UHFFFAOYSA-N
    • AKOS012397072
    • 1-quinolin-6-ylethanamine
    • FT-0732265
    • 1-quinolin-6-yl-ethylamine
    • 1-(Quinolin-6-yl)ethan-1-amine
    • BGA50620
    • alpha-Methyl-6-quinolinemethanamine
    • SB68534
    • EN300-1833960
    • 151506-20-6
    • CS-0275347
    • DTXSID001303746
    • 1-(quinolin-6-yl)ethan-1-amine
    • MDL: MFCD17069604
    • Inchi: 1S/C11H12N2/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h2-8H,12H2,1H3
    • InChI Key: AIHHJLBGHZOVRZ-UHFFFAOYSA-N
    • SMILES: NC(C)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9Ų

1-(quinolin-6-yl)ethan-1-amine Pricemore >>

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